Cas no 139139-81-4 (Bis(4-bromophenyl)iodonium triflate)

• Product Name: Bis(4-bromophenyl)iodonium triflate
• CAS No: 139139-81-4
• MF: C₁₃H₈Br₂F₃IO₃S
• MW: 587.973504066467
• MDL: MFCD21608478
• CID: 2602652
• PubChem ID: 329765604
• Update Time: 2025-04-21

Bis(4-bromophenyl)iodonium triflate Chemical and Physical Properties

Names and Identifiers

• BIS(4-BROMOPHENYL)IODONIUM TRIFLATE
• Bis(4-bromophenyl)iodonium Trifluoromethanesulfonate
• (p-Br-Ph)2IOTf
• MFCD21608478
• HJAMWVFQXYTJBE-UHFFFAOYSA-M
• 139139-81-4
• bis(4-bromophenyl)iodanium trifluoromethanesulfonate
• bis(4-bromophenyl)iodanium;trifluoromethanesulfonate
• Bis(4-bromophenyl)iodonium triflate, >=98% (HPLC)
• BIS(4-BROMOPHENYL)IODANIUM TRIFLATE
• B5259
• T70250
• AKOS040767981
• AS-85666
• 802-970-8
• Bis(4-bromophenyl)iodonium triflate

• MDL： MFCD21608478
• Inchi： 1S/C12H8Br2I.CHF3O3S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
• InChI Key： HJAMWVFQXYTJBE-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 585.75600
• Monoisotopic Mass: 585.75577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Melting Point: 210.0 to 214.0 deg-C
• PSA: 51.75000
• LogP: 6.61940

Bis(4-bromophenyl)iodonium triflate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：